Bifunctional CoFe/HZSM-5 catalysts orient CO2 hydrogenation towards liquid hydrocarbons†

Chemical Communications Pub Date: 2023-10-25 DOI: 10.1039/D3CC04409B

Abstract

Converting CO2 to liquid (C5+) hydrocarbons remains a significant hurdle. Our study shows that CoFe/HZSM-5 boosts C5+ selectivity to 73.4%, up from 59% for Fe/HZSM-5. This study highlights the pivotal roles of zeolite acidity and catalyst proximity in this improvement. These insights pave the way for more effective CO2 utilization.

Graphical abstract: Bifunctional CoFe/HZSM-5 catalysts orient CO2 hydrogenation towards liquid hydrocarbons
Bifunctional CoFe/HZSM-5 catalysts orient CO2 hydrogenation towards liquid hydrocarbons†
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